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Compound of Interest

Compound Name: ML67-33

Cat. No.: B10817379 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling of ML67-
33, a K2P potassium channel activator. Adherence to these procedures is critical for minimizing

risk and ensuring a safe research environment.

Chemical Identifier:

Name: ML67-33

CAS Number: 1443290-89-8

Molecular Formula: C18H17Cl2N5

Hazard Identification: ML67-33 is classified as a substance that causes skin and eye irritation.

[1]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling ML67-
33.
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Protection Type Specification Rationale

Eye and Face Protection
Safety goggles with side-

shields.

To protect against splashes

and accidental eye contact

which can cause serious

irritation.[1]

Skin and Body Protection
Protective gloves (e.g., nitrile

rubber). Laboratory coat.

To prevent skin contact which

can cause irritation.[1]

Respiratory Protection

A suitable respirator should be

used if adequate ventilation

cannot be maintained.

To avoid inhalation of any

dusts or aerosols.[1]

Experimental Protocols: Handling and Disposal
Handling Procedures: Safe handling of ML67-33 requires a controlled laboratory environment

with proper engineering controls and adherence to standard safety protocols.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure an accessible safety shower and eye wash station are in the immediate vicinity of

the handling area.[1]

Personal Protective Equipment (PPE) Donning:

Before handling, don the appropriate PPE as specified in the table above.

Weighing and Aliquoting:

Handle ML67-33 as a solid. Avoid generating dust.

Use appropriate tools for weighing and transferring the compound.

Dissolution:

If preparing a solution, add the solvent to the solid slowly to avoid splashing.
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Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Remove and properly dispose of contaminated PPE.

Disposal Plan: Proper disposal of ML67-33 and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste materials, including unused ML67-33, contaminated gloves, and

weighing papers, in a designated and properly labeled hazardous waste container.

Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures
First Aid Measures:

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[1]

If Inhaled: Move the person to fresh air.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek medical attention if irritation or other symptoms persist.

Workflow Diagram
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The following diagram illustrates the standard operating procedure for safely handling ML67-33
in a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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